Cas no 2763976-15-2 (tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate)

• Product Name: tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate
• CAS No: 2763976-15-2
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 5560281
• PubChem ID: 165997695
• Update Time: 2025-10-28

tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37384654
• 2763976-15-2
• tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate

• Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-10(17)7-16-6-8-9(14)4-5-15-11(8)12(16)18/h4-5H,6-7H2,1-3H3
• InChI Key： NDJXTOCIDYNNBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C(N(CC(=O)OC(C)(C)C)CC=21)=O

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate

tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate: A Comprehensive Overview

The compound tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate (CAS No. 2763976-15-2) is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds known for their versatile chemical properties and potential in drug discovery and materials science. The tert-butyl ester group attached to the pyrrolopyridine core adds unique functional characteristics, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in medicinal chemistry. The chlorine substituent at the 4-position of the pyrrolopyridine ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the oxo group at position 7 contributes to the compound's stability and potential for forming hydrogen bonds, which are critical in drug design. These features make tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Researchers have employed various strategies to optimize the synthesis of such heterocycles, including microwave-assisted synthesis and catalytic methods. The introduction of the tert-butyl ester group is often achieved through esterification reactions using tert-butanol as a reagent. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which are highly valuable for pharmacological studies.

In terms of applications, tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate has shown potential in several areas. In drug discovery, its structural features make it a suitable candidate for targeting specific biological pathways. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in recent studies. Furthermore, this compound has been investigated as a precursor for more complex molecules with enhanced bioactivity.

The chemical stability of this compound is another area of interest. Studies have demonstrated that the tert-butyl ester group enhances the stability of the molecule under various conditions. This makes it an ideal choice for long-term storage and transportation without degradation. Additionally, its solubility properties have been optimized through modifications to the substituents on the pyrrolopyridine ring.

From an environmental perspective, understanding the degradation pathways of tert-butyl 2-{4-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetate is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions. The results indicate that this compound undergoes slow degradation under natural conditions due to its complex structure and lack of readily available reactive sites for microbial attack.

In conclusion, tert-butyl 2-{4-chloro-7 oxo 5 H 6 H 7 H pyrrolo [3 4 b] pyridin 6 yl} acetate (CAS No. 2763976152) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical properties and functional groups make it a valuable tool in organic synthesis and drug development. As research continues to uncover new applications and optimize its synthesis methods, this compound will likely play an increasingly important role in advancing scientific knowledge and technological innovations.